Cas no 22663-43-0 (2,4(1H,3H)-Pyrimidinedione, 5-bromo-6-(hydroxymethyl)-3-(1-methylpropyl)-)

2,4(1H,3H)-Pyrimidinedione, 5-bromo-6-(hydroxymethyl)-3-(1-methylpropyl)- structure
22663-43-0 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 5-bromo-6-(hydroxymethyl)-3-(1-methylpropyl)-
CAS No:22663-43-0
MF:C9H13BrN2O3
MW:277.115121603012
CID:290471
PubChem ID:186074
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione, 5-bromo-6-(hydroxymethyl)-3-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione, 5-bromo-6-(hydroxymethyl)-3-(1-methylpropyl)-
    • 5-bromo-3-butan-2-yl-6-(hydroxymethyl)-1H-pyrimidine-2,4-dione
    • Uracil, 5-bromo-3-sec-butyl-6-(hydroxymethyl)-
    • 22663-43-0
    • 5-Bromo-3-(butan-2-yl)-2-hydroxy-6-(hydroxymethyl)pyrimidin-4(3H)-one
    • DTXSID20945328
    • 5-Bromo-3-(sec-butyl)-6-(hydroxymethyl)pyrimidine-2,4(1H,3H)-dione
    • Inchi: 1S/C9H13BrN2O3/c1-3-5(2)12-8(14)7(10)6(4-13)11-9(12)15/h5,13H,3-4H2,1-2H3,(H,11,15)
    • InChI Key: RHFWNFBTUQYTLR-UHFFFAOYSA-N
    • SMILES: BrC1=C(CO)NC(N(C1=O)C(C)CC)=O

Computed Properties

  • Exact Mass: 276.01099
  • Monoisotopic Mass: 276.011
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • Density: 1.562
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.564
  • PSA: 69.64
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